Cas no 89262-63-5 (Phosphonic acid, (trifluoromethyl)-, ethyl propyl ester)

Phosphonic acid, (trifluoromethyl)-, ethyl propyl ester Properties

Names and Identifiers

• Phosphonic acid, (trifluoromethyl)-, ethyl propyl ester
• 1-[ethoxy(trifluoromethyl)phosphoryl]oxypropane
• 89262-63-5
• Ethyl propyl (trifluoromethyl)phosphonate
• DTXSID50527797

• InChIKey： WHVIVPZAJVAVCQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H12F3O3P/c1-3-5-12-13(10,11-4-2)6(7,8)9/h3-5H2,1-2H3
• SMILES： CCCOP(=O)(C(F)(F)F)OCC

Computed Properties

• Exact Mass: 220.04761572g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 5
• Monoisotopic Mass: 220.04761572g/mol
• Heavy Atom Count: 13
• Complexity: 192
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 35.5Ų